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Compound of Interest

Compound Name: (-)-Hinesol

Cat. No.: B14799434

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the sesquiterpenoid (-)-Hinesol, focusing

on its chemical identity, and its potential as an anticancer agent. The information is tailored for

researchers, scientists, and professionals in the field of drug development.

Chemical Identity and Synonyms
(-)-Hinesol is a naturally occurring sesquiterpenoid alcohol. Its unique spirovetivane skeleton is

a subject of interest for its biological activities.
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Identifier Value

CAS Number 23811-08-7

Molecular Formula C₁₅H₂₆O

Molecular Weight 222.37 g/mol

IUPAC Name
2-[(3R,5S,6S)-6,10-dimethylspiro[4.5]dec-9-en-

3-yl]propan-2-ol

Synonyms Hinesol, Agarospirol

Appearance Yellow powder

Solubility
Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Anticancer Activity and Mechanism of Action
(-)-Hinesol has demonstrated potent anticancer activity in various cancer cell lines. Its

mechanism of action involves the induction of apoptosis, cell cycle arrest, and the modulation

of key signaling pathways.

Apoptosis and Cell Cycle Arrest
(-)-Hinesol has been shown to induce apoptosis and cause cell cycle arrest at the G0/G1

phase in non-small cell lung cancer (NSCLC) cells (A549 and NCI-H1299) and human

leukemia (HL-60) cells.[1][2][3] This is achieved through the regulation of apoptotic and cell

cycle-related proteins. Specifically, (-)-Hinesol treatment leads to an increased expression of

the pro-apoptotic protein Bax and a decreased expression of the anti-apoptotic protein Bcl-2

and cyclin D1.[2][3]

Modulation of Signaling Pathways
The anticancer effects of (-)-Hinesol are mediated through the downregulation of the

MEK/ERK and NF-κB signaling pathways, and the activation of the JNK signaling pathway.

MEK/ERK Pathway: (-)-Hinesol decreases the phosphorylation of both MEK1/2 and ERK1/2

in A549 cells, indicating an inhibition of this critical cell proliferation and survival pathway.
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NF-κB Pathway: The compound also reduces the phosphorylation of IκBα and the p65

subunit of NF-κB, leading to the inactivation of this pro-inflammatory and anti-apoptotic

pathway.

JNK Pathway: In human leukemia HL-60 cells, (-)-Hinesol induces apoptosis by activating

the c-Jun N-terminal kinase (JNK) signaling pathway.

Quantitative Data
The following table summarizes the quantitative data on the effects of (-)-Hinesol on various

cancer cell lines.

Cell Line Assay
Concentrati
on

Time (h) Result Reference

A549, NCI-

H1299

Proliferation

Assay
0-25 µg/mL 24, 48

Dose- and

time-

dependent

inhibition of

proliferation

A549
Apoptosis

Analysis
2 µg/mL 24

21.2 ± 0.96%

apoptotic

cells

A549
Apoptosis

Analysis
8 µg/mL 24

36 ± 1.04%

apoptotic

cells

A549
Cell Cycle

Analysis
0, 2, 8 µg/mL 24

Concentratio

n-dependent

G0/G1 phase

arrest

HL-60
Proliferation

Assay
- -

IC50: 4.9

µg/mL (22.1

µM)
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Experimental Protocols
Cell Proliferation Assay (MTT Assay)
This protocol is designed to assess the effect of (-)-Hinesol on the proliferation of cancer cells.

Materials:

(-)-Hinesol

Cancer cell lines (e.g., A549, NCI-H1299)

DMEM/RPMI-1640 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

Dimethyl sulfoxide (DMSO)

96-well plates

Procedure:

Seed cells in 96-well plates at a density of 5 x 10³ cells/well and incubate for 24 hours.

Treat the cells with various concentrations of (-)-Hinesol (e.g., 0-25 µg/mL) for 24 or 48

hours.

Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 490 nm using a microplate reader.

Calculate the cell viability as a percentage of the control (untreated cells).
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Apoptosis Analysis (Flow Cytometry with Annexin V-
FITC/PI Staining)
This protocol quantifies the extent of apoptosis induced by (-)-Hinesol.

Materials:

(-)-Hinesol

Cancer cell line (e.g., A549)

Annexin V-FITC Apoptosis Detection Kit

Phosphate Buffered Saline (PBS)

Flow cytometer

Procedure:

Seed cells in 6-well plates and treat with desired concentrations of (-)-Hinesol (e.g., 0, 2, 8

µg/mL) for 24 hours.

Harvest the cells by trypsinization and wash with cold PBS.

Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide

(PI).

Incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis
This protocol is used to determine the effect of (-)-Hinesol on the expression and

phosphorylation of proteins in key signaling pathways.
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Materials:

(-)-Hinesol

Cancer cell line (e.g., A549)

RIPA lysis buffer with protease and phosphatase inhibitors

Primary antibodies (e.g., anti-p-MEK, anti-MEK, anti-p-ERK, anti-ERK, anti-p-IκBα, anti-IκBα,

anti-p-p65, anti-p65, anti-Bax, anti-Bcl-2, anti-Cyclin D1, anti-β-actin)

HRP-conjugated secondary antibodies

ECL Western Blotting Substrate

SDS-PAGE equipment and reagents

Procedure:

Treat cells with (-)-Hinesol as described for the apoptosis assay.

Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF

membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at

room temperature.

Detect the protein bands using an ECL substrate and an imaging system.

Use β-actin as a loading control to normalize protein expression levels.
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Signaling Pathway and Experimental Workflow
Diagrams

(-)-Hinesol Action on MEK/ERK & NF-κB Pathways
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Click to download full resolution via product page

Caption: (-)-Hinesol inhibits cell proliferation and survival by downregulating the MEK/ERK and

NF-κB signaling pathways.
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(-)-Hinesol Induced Apoptosis via JNK Pathway and Bcl-2 Family Modulation

JNK Pathway

Bcl-2 Family Regulation

(-)-Hinesol

JNK
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Apoptosis

Click to download full resolution via product page

Caption: (-)-Hinesol promotes apoptosis through activation of the JNK pathway and regulation

of Bax and Bcl-2 expression.
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Experimental Workflow for (-)-Hinesol Anticancer Evaluation

Cancer Cell Culture

Treat with (-)-Hinesol

Cell Proliferation Assay
(MTT)

Apoptosis Analysis
(Flow Cytometry) Western Blot Analysis

Data Analysis

Click to download full resolution via product page

Caption: A general experimental workflow for investigating the anticancer effects of (-)-Hinesol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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